Cas no 1001391-18-9 (2-Chloro-3,4-difluorobenzoyl chloride)
1001391-18-9 structure
Product Name:2-Chloro-3,4-difluorobenzoyl chloride
CAS No:1001391-18-9
MF:C7H2Cl2F2O
MW:210.992987155914
CID:4969309
Update Time:2023-08-24
2-Chloro-3,4-difluorobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-3,4-difluorobenzoyl chloride
- 2-Chloro-3,4-difluorobenzoyl chloride
-
- Inchi: 1S/C7H2Cl2F2O/c8-5-3(7(9)12)1-2-4(10)6(5)11/h1-2H
- InChI Key: OKSHRHWBUHKWHC-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C(=O)Cl)F)F
Computed Properties
- Exact Mass: 209.9450764 g/mol
- Monoisotopic Mass: 209.9450764 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 210.99
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1
2-Chloro-3,4-difluorobenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013028147-250mg |
2-Chloro-3,4-difluorobenzoyl chloride |
1001391-18-9 | 97% | 250mg |
$475.20 | 2023-09-04 | |
| Alichem | A013028147-500mg |
2-Chloro-3,4-difluorobenzoyl chloride |
1001391-18-9 | 97% | 500mg |
$831.30 | 2023-09-04 | |
| Alichem | A013028147-1g |
2-Chloro-3,4-difluorobenzoyl chloride |
1001391-18-9 | 97% | 1g |
$1579.40 | 2023-09-04 |
2-Chloro-3,4-difluorobenzoyl chloride Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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